molecular formula C13H19NO2 B14819120 3-(Cyclohexyloxy)-4-(methylamino)phenol

3-(Cyclohexyloxy)-4-(methylamino)phenol

Cat. No.: B14819120
M. Wt: 221.29 g/mol
InChI Key: HBYNHYSISDFSIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Cyclohexyloxy)-4-(methylamino)phenol is a phenolic derivative characterized by a cyclohexyloxy group (-O-C6H11) at the 3-position and a methylamino group (-NH-CH3) at the 4-position of the aromatic ring.

Properties

Molecular Formula

C13H19NO2

Molecular Weight

221.29 g/mol

IUPAC Name

3-cyclohexyloxy-4-(methylamino)phenol

InChI

InChI=1S/C13H19NO2/c1-14-12-8-7-10(15)9-13(12)16-11-5-3-2-4-6-11/h7-9,11,14-15H,2-6H2,1H3

InChI Key

HBYNHYSISDFSIB-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=C(C=C1)O)OC2CCCCC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-4-(methylamino)phenol typically involves the following steps:

    Formation of the Cyclohexyloxy Group: This can be achieved by reacting phenol with cyclohexyl bromide in the presence of a base such as potassium carbonate.

  • **

Comparison with Similar Compounds

4-Cyclohexylphenol (CAS 1131-60-8)

Structural Similarities :

  • Both compounds feature a cyclohexyl group attached to the phenolic ring. Key Differences:
  • 4-Cyclohexylphenol lacks the methylamino group and the oxygen linkage (cyclohexyl vs. cyclohexyloxy). Properties and Applications:
  • Molecular Formula: C12H16O vs. C13H19NO2 for the target compound .
  • Reduction Potential: 4-Cyclohexylphenol’s electrochemical behavior is inferred to differ due to the absence of electron-donating amino groups.
  • Applications: 4-Cyclohexylphenol is used industrially as a stabilizer and intermediate, whereas the target compound’s amino group may enhance bioactivity, making it relevant in drug discovery .

4-(Methylamino)phenol Derivatives

Structural Similarities :

  • Shared 4-(methylamino) substituent. Key Differences:
  • The target compound includes a cyclohexyloxy group, which increases lipophilicity compared to simpler derivatives like 4-(methylamino)phenol. Research Findings:
  • Regioselectivity: In sulfone derivatization reactions, the methylamino group directs nucleophilic attack to the ortho position due to protonation at low pH, a behavior likely conserved in the target compound .

4-((Cyclohexyloxy)methyl)benzoic Acid Derivatives

Structural Similarities :

  • Both contain cyclohexyloxy moieties.
    Key Differences :
  • The benzoic acid derivative has a carboxyl group, whereas the target compound retains a phenolic -OH group. Synthesis Insights:
  • The cyclohexyloxy group is introduced via nucleophilic substitution or esterification, as seen in the synthesis of compound 10 (Scheme S1, ) .
  • Lipophilicity : The cyclohexyloxy group enhances membrane permeability, a trait advantageous in drug design .

Data Tables

Table 1. Physicochemical Properties of Selected Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) Reduction Potential (V) Key Functional Groups
3-(Cyclohexyloxy)-4-(methylamino)phenol C13H19NO2 221.30 Not reported Cyclohexyloxy, Methylamino
4-Cyclohexylphenol C12H16O 176.26 Not reported Cyclohexyl
4-(Methylamino)phenol C7H9NO 123.15 5.1 Methylamino

Key Research Findings and Implications

This property may stabilize radical intermediates in the target compound during redox reactions.

Regioselective Reactivity: The ortho position to the methylamino group is highly reactive in sulfonation reactions, a trend likely applicable to the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.